Cas no 56820-68-9 (1H-2-Benzazepine-1,3(2H)-dione, 7-chloro-)

1H-2-Benzazepine-1,3(2H)-dione, 7-chloro- structure
56820-68-9 structure
Product Name:1H-2-Benzazepine-1,3(2H)-dione, 7-chloro-
CAS No:56820-68-9
MF:C10H6ClNO2
MW:207.613141536713
CID:347763
PubChem ID:53955196
Update Time:2025-04-19

1H-2-Benzazepine-1,3(2H)-dione, 7-chloro- Chemical and Physical Properties

Names and Identifiers

    • 1H-2-Benzazepine-1,3(2H)-dione, 7-chloro-
    • 7-chloro-2-benzazepine-1,3-dione
    • 7-Chloro-1H-2-benzazepine-1,3(2H)-dione
    • DTXSID60707942
    • 56820-68-9
    • Inchi: 1S/C10H6ClNO2/c11-7-2-3-8-6(5-7)1-4-9(13)12-10(8)14/h1-5H,(H,12,13,14)
    • InChI Key: JHDRAJMWVIFWRZ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2C(NC(C=CC=2C=1)=O)=O

Computed Properties

  • Exact Mass: 207.00878
  • Monoisotopic Mass: 207.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17
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